Cas no 2171634-11-8 (3-amino(1-methyl-1H-1,2,4-triazol-3-yl)methyl-8-methyl-8-azabicyclo3.2.1octan-3-ol)

• Product Name: 3-amino(1-methyl-1H-1,2,4-triazol-3-yl)methyl-8-methyl-8-azabicyclo3.2.1octan-3-ol
• CAS No: 2171634-11-8
• MF: C₁₂H₂₁N₅O
• MW: 251.328041791916
• CID: 6567913
• PubChem ID: 165553267
• Update Time: 2025-07-01

3-amino(1-methyl-1H-1,2,4-triazol-3-yl)methyl-8-methyl-8-azabicyclo3.2.1octan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino(1-methyl-1H-1,2,4-triazol-3-yl)methyl-8-methyl-8-azabicyclo3.2.1octan-3-ol
• 2171634-11-8
• 3-[amino(1-methyl-1H-1,2,4-triazol-3-yl)methyl]-8-methyl-8-azabicyclo[3.2.1]octan-3-ol
• EN300-1640101

• Inchi： 1S/C12H21N5O/c1-16-7-14-11(15-16)10(13)12(18)5-8-3-4-9(6-12)17(8)2/h7-10,18H,3-6,13H2,1-2H3
• InChI Key： XRAUDXKJTKZXGV-UHFFFAOYSA-N
• SMILES： OC1(C(C2N=CN(C)N=2)N)CC2CCC(C1)N2C

Computed Properties

• Exact Mass: 251.17461031g/mol
• Monoisotopic Mass: 251.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 80.2Ų

Additional information on 3-amino(1-methyl-1H-1,2,4-triazol-3-yl)methyl-8-methyl-8-azabicyclo3.2.1octan-3-ol

Introduction to 3-amino(1-methyl-1H-1,2,4-triazol-3-yl)methyl-8-methyl-8-azabicyclo3.2.1octan-3-ol (CAS No. 2171634-11-8)

The compound 3-amino(1-methyl-1H-1,2,4-triazol-3-yl)methyl-8-methyl-8-azabicyclo3.2.1octan-3-ol, identified by its CAS number 2171634-11-8, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure combines a triazolic moiety with an azabicycloalkanolic backbone, presenting a unique framework that has garnered attention for its potential pharmacological applications.

At the core of this compound's appeal lies its multifaceted chemical architecture. The presence of a 1-methyl-1H-1,2,4-triazol group introduces a nitrogen-rich heterocycle known for its ability to interact with biological targets through hydrogen bonding and electrostatic interactions. This feature is particularly relevant in the design of molecules targeting neurological and inflammatory pathways. Concurrently, the azabicyclo3.2.1octan scaffold provides rigidity and spatial constraints that can optimize binding affinity to specific protein receptors.

Recent studies have highlighted the versatility of such fused heterocyclic systems in drug discovery. The triazole moiety, in particular, has been extensively investigated for its role in modulating enzyme activity and receptor binding. For instance, derivatives of 1,2,4-triazoles have demonstrated efficacy in inhibiting enzymes associated with metabolic disorders and infectious diseases. The incorporation of a methyl group at the 1-position of the triazole ring further enhances metabolic stability while maintaining bioactivity.

The bicycloalkanol component of the compound adds another layer of complexity, offering a three-dimensional pharmacophore that can precisely fit into binding pockets of biological macromolecules. This structural motif has been explored in the development of nonsteroidal anti-inflammatory drugs (NSAIDs) and central nervous system (CNS) therapeutics due to its ability to modulate receptor conformation and enhance drug delivery properties.

In the context of contemporary medicinal chemistry, the synthesis and optimization of such complex molecules require sophisticated methodologies to ensure regioselectivity and functional group compatibility. Advances in computational chemistry have enabled researchers to predict the binding modes of these compounds with high precision, facilitating rational drug design. Molecular dynamics simulations and quantum mechanical calculations have been instrumental in understanding how subtle modifications to the 3-amino(1-methyl-1H-1,2,4-triazol-3-yl)methyl substituent can influence pharmacokinetic profiles.

One particularly noteworthy application of this compound class is in the treatment of neurological disorders. The combined effects of the triazole ring and azabicycloalkanol scaffold suggest potential interactions with neurotransmitter receptors such as serotonin and dopamine receptors. Preclinical studies have indicated that derivatives with similar structural motifs exhibit anxiolytic and antidepressant-like effects in animal models. These findings align with emerging research on targeted modulation of neurotransmitter systems as a therapeutic strategy for mental health conditions.

The pharmacokinetic properties of 3-amino(1-methyl-1H-1,2,4-triazol-3-yl)methyl-8-methyl-8-azabicyclo3.2.1octan-3-ol are also subjects of intense investigation. The presence of both polar (amine) and lipophilic (methyl groups) functional groups suggests moderate solubility characteristics that could be advantageous for oral administration or targeted delivery systems. Additionally, metabolic stability studies have revealed that the compound undergoes selective biotransformation pathways, which could be leveraged to develop prodrugs or enhance bioavailability.

From a synthetic perspective, the construction of this molecule presents both challenges and opportunities for innovation. Key synthetic strategies include transition-metal-catalyzed cross-coupling reactions to establish carbon-carbon bonds between the triazole ring and bicycloalkanol backbone. Palladium-catalyzed Buchwald-Hartwig amination has been particularly effective in introducing nitrogen-containing functionalities under mild conditions while maintaining high yields.

The role of computational tools in guiding synthetic routes cannot be overstated. Software packages capable of predicting reaction outcomes based on molecular structure allow chemists to streamline experimental workflows by prioritizing viable synthetic pathways before conducting labor-intensive laboratory work. Such advancements not only reduce time-to-market but also minimize waste generation through more efficient use of resources.

In conclusion,3-amino(1-methyl-1H-1,2,4-triazol-3-yl)methyl is a structurally sophisticated compound with significant potential in pharmaceutical development. Its unique combination of heterocyclic moieties and bicyclic alcohols positions it as a valuable scaffold for designing novel therapeutics targeting neurological disorders among other conditions where precise molecular recognition is critical for efficacy. As research progresses,CAS No 2171634 will continue to serve as an important reference point for scientists exploring innovative drug discovery strategies.